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Introduction
The field of nanotechnology has witnessed a surge in the development of eco-friendly and

cost-effective methods for nanoparticle synthesis. Green synthesis, which utilizes biological

entities like plant extracts, has emerged as a promising alternative to conventional chemical

and physical methods.[1] This approach minimizes the use of hazardous chemicals and

produces biocompatible nanoparticles with enhanced therapeutic potential.[2] Selenium

nanoparticles (SeNPs) synthesized via green routes have garnered significant attention due to

their diverse biomedical applications, including anticancer, antimicrobial, and antioxidant

activities.[1][2] Plant extracts, rich in phytochemicals such as flavonoids, alkaloids, and

polyphenols, act as both reducing and stabilizing agents in the synthesis process, leading to

the formation of stable and biocompatible SeNPs. This document provides detailed protocols

for the green synthesis of SeNPs using plant extracts, along with methodologies for evaluating

their anticancer and antimicrobial properties.
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Experimental Protocols
Green Synthesis of Selenium Nanoparticles using Urtica
dioica (Stinging Nettle) Leaf Extract
This protocol details the synthesis of selenium nanoparticles using an aqueous extract of Urtica

dioica leaves as a reducing and capping agent.

Materials:

Fresh and healthy leaves of Urtica dioica

Sodium selenite (Na₂SeO₃)

Deionized water

Whatman No. 1 filter paper

Magnetic stirrer with heating plate

Centrifuge

Procedure:

Preparation of Urtica dioica Leaf Extract:

Thoroughly wash fresh Urtica dioica leaves with deionized water to remove any dust and

impurities.

Air-dry the leaves at room temperature in a shaded area.

Grind the dried leaves into a fine powder using a blender.

Add 10 g of the leaf powder to 100 mL of deionized water in a 250 mL Erlenmeyer flask.

Heat the mixture at 60°C for 30 minutes with constant stirring.

Allow the mixture to cool to room temperature and filter it through Whatman No. 1 filter

paper to obtain a clear aqueous leaf extract.
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Synthesis of Selenium Nanoparticles:

Prepare a 10 mM solution of sodium selenite (Na₂SeO₃) in deionized water.

In a 250 mL Erlenmeyer flask, add 50 mL of the Urtica dioica leaf extract.

While stirring the extract on a magnetic stirrer, add 50 mL of the 10 mM sodium selenite

solution dropwise.

Allow the reaction mixture to stir at room temperature for 24 hours. A color change from

light yellow to a reddish-brown indicates the formation of selenium nanoparticles.

Purification of Selenium Nanoparticles:

Centrifuge the reaction mixture at 10,000 rpm for 15 minutes to pellet the synthesized

SeNPs.

Discard the supernatant and resuspend the pellet in deionized water.

Repeat the centrifugation and washing steps three times to remove any unreacted

precursors and residual plant extract.

Finally, resuspend the purified SeNP pellet in a known volume of deionized water for

further characterization and application.

Characterization of Selenium Nanoparticles
A comprehensive characterization of the synthesized SeNPs is essential to understand their

physicochemical properties.

Methods:

UV-Visible Spectroscopy: To confirm the formation of SeNPs by observing the characteristic

surface plasmon resonance peak.

Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of

the nanoparticles.
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Dynamic Light Scattering (DLS): To measure the average particle size, polydispersity index

(PDI), and zeta potential.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups from the

plant extract that are responsible for the reduction and stabilization of the SeNPs.

Evaluation of Anticancer Activity: MTT Assay against
HepG2 Cells
This protocol describes the determination of the cytotoxic effect of green-synthesized SeNPs

on human liver cancer cells (HepG2) using the MTT assay.

Materials:

HepG2 cell line

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

96-well microplate

CO₂ incubator

Microplate reader

Procedure:

Cell Culture:
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Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

Cell Seeding:

Trypsinize the confluent cells and seed them into a 96-well microplate at a density of 1 x

10⁵ cells per well.

Incubate the plate for 24 hours to allow the cells to attach.

Treatment with SeNPs:

Prepare a series of dilutions of the SeNP suspension in the culture medium.

After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the

different concentrations of SeNPs to the respective wells.

Include a control group with untreated cells.

Incubate the plate for another 24 hours.

MTT Assay:

After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

Incubate the plate for 4 hours at 37°C, allowing the viable cells to reduce the MTT into

formazan crystals.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability using the following formula: Cell Viability (%) =

(Absorbance of treated cells / Absorbance of control cells) x 100

Determine the IC50 value (the concentration of SeNPs that inhibits 50% of cell growth).
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Evaluation of Antimicrobial Activity: Broth Microdilution
Method
This protocol is for determining the Minimum Inhibitory Concentration (MIC) of the synthesized

SeNPs against various microbial strains.

Materials:

Bacterial and fungal strains (e.g., Escherichia coli, Pseudomonas aeruginosa, Bacillus

subtilis, Staphylococcus aureus, Candida albicans)

Nutrient broth (for bacteria) or Sabouraud dextrose broth (for fungi)

96-well microplate

Microplate reader

Procedure:

Preparation of Microbial Inoculum:

Culture the microbial strains in their respective broths overnight at 37°C (for bacteria) or

28°C (for fungi).

Adjust the turbidity of the microbial suspension to match the 0.5 McFarland standard

(approximately 1.5 x 10⁸ CFU/mL).

Broth Microdilution:

Add 100 µL of the appropriate sterile broth to each well of a 96-well microplate.

Add 100 µL of the SeNP suspension to the first well and perform a two-fold serial dilution

by transferring 100 µL from the first well to the second, and so on.

Add 10 µL of the prepared microbial inoculum to each well.

Include a positive control (broth with inoculum, no SeNPs) and a negative control (broth

only).
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Incubation and MIC Determination:

Incubate the microplate at the optimal temperature for the respective microbe for 24 hours.

After incubation, visually inspect the wells for turbidity or measure the absorbance at 600

nm using a microplate reader.

The MIC is the lowest concentration of SeNPs that completely inhibits the visible growth of

the microbe.

Data Presentation
Table 1: Physicochemical Characterization of Green-Synthesized Selenium Nanoparticles

Plant
Extract

Synthesis
Method

Size (nm)
Zeta
Potential
(mV)

Polydispers
ity Index
(PDI)

Reference

Urtica dioica
Aqueous leaf

extract
50-100 - - [3]

Vitis vinifera Raisin extract 3-18 - 0.212

Hawthorn

Extract
- - - - [4]

Aloe vera Gel - -28.4 - [5]

Table 2: Anticancer Activity of Green-Synthesized Selenium Nanoparticles

Plant Extract Cell Line Assay IC50 (µg/mL) Reference

Urtica dioica HepG2 MTT 3.9 [3]

Hawthorn Extract HepG2 MTT - [4]

Table 3: Antimicrobial Activity of Green-Synthesized Selenium Nanoparticles
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Plant Extract Microorganism MIC (µg/mL) Reference

Urtica dioica Escherichia coli 250 [3]

Urtica dioica
Pseudomonas

aeruginosa
31.25 [3]

Urtica dioica Bacillus subtilis 500 [3]

Urtica dioica
Staphylococcus

aureus
500 [3]

Urtica dioica Candida albicans 62.5 [3]

Urtica dioica Aspergillus fumigatus 15.62 [3]

Urtica dioica Aspergillus niger 31.25 [3]

Urtica dioica Aspergillus flavus 7.81 [3]
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Experimental workflow for green synthesis and application of SeNPs.
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Signaling pathway of SeNP-induced apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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